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Compound of Interest

Compound Name: 3'-Methylacetanilide

Cat. No.: B1675878 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical properties, structure,

and experimental analysis of 3'-Methylacetanilide. The information is curated to support

research and development activities in the chemical and pharmaceutical sciences. All

quantitative data is presented in clear, tabular formats, and detailed experimental protocols are

provided for key analytical and synthetic procedures.

Chemical Identity and Structure
3'-Methylacetanilide, also known as N-(3-methylphenyl)acetamide or m-acetotoluidide, is an

aromatic organic compound.[1][2][3] Its structure consists of an acetamido group (-NHCOCH₃)

attached to a toluene ring at the meta-position.
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Identifier Value

IUPAC Name N-(3-methylphenyl)acetamide

Synonyms
3-Acetamidotoluene, m-Acetotoluidide, N-

Acetyl-m-toluidine

CAS Number 537-92-8

Molecular Formula C₉H₁₁NO

Molecular Weight 149.19 g/mol

SMILES CC1=CC=C(NC(=O)C)C=C1

InChI Key ALMHSXDYCFOZQD-UHFFFAOYSA-N

Physicochemical Properties
3'-Methylacetanilide is a white to light gray crystalline solid at room temperature.[1][2] It is

stable under normal conditions but is incompatible with strong oxidizing agents.[1][2]

Property Value Reference

Melting Point 65-67 °C [1][4]

Boiling Point 303 °C [1][4]

Density 1.141 g/cm³ (estimate) [1][4]

Solubility
Freely soluble in alcohol.

Insoluble in water.
[1][2]

Vapor Pressure 16 mmHg (at 163 °C) [1][4]

pKa 15.12 ± 0.70 (Predicted) [1][2]

Spectroscopic Data

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 8 Tech Support

https://www.benchchem.com/product/b1675878?utm_src=pdf-body
https://www.beilstein-journals.org/bjoc/content/supplementary/1860-5397-13-139-S1.pdf
https://www.thieme-connect.de/products/ebooks/lookinside/10.1055/b-0035-108193
https://www.beilstein-journals.org/bjoc/content/supplementary/1860-5397-13-139-S1.pdf
https://www.thieme-connect.de/products/ebooks/lookinside/10.1055/b-0035-108193
https://www.beilstein-journals.org/bjoc/content/supplementary/1860-5397-13-139-S1.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC6062258/
https://www.beilstein-journals.org/bjoc/content/supplementary/1860-5397-13-139-S1.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC6062258/
https://www.beilstein-journals.org/bjoc/content/supplementary/1860-5397-13-139-S1.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC6062258/
https://www.beilstein-journals.org/bjoc/content/supplementary/1860-5397-13-139-S1.pdf
https://www.thieme-connect.de/products/ebooks/lookinside/10.1055/b-0035-108193
https://www.beilstein-journals.org/bjoc/content/supplementary/1860-5397-13-139-S1.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC6062258/
https://www.beilstein-journals.org/bjoc/content/supplementary/1860-5397-13-139-S1.pdf
https://www.thieme-connect.de/products/ebooks/lookinside/10.1055/b-0035-108193
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1675878?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Technique Key Data

¹H NMR Spectra available for reference.

¹³C NMR Spectra available for reference.

IR Spectroscopy Spectra available for reference.

Mass Spectrometry Spectra available for reference.

UV Spectroscopy λmax: 245 nm (in Ethanol)

Experimental Protocols
A general experimental workflow for the synthesis, purification, and characterization of 3'-
Methylacetanilide is presented below.

Synthesis
Purification

Characterization

Reactants:
m-Toluidine

Acetic Anhydride
Acetylation Reaction Crude 3'-Methylacetanilide Recrystallization

(e.g., from aqueous ethanol) Vacuum Filtration Pure 3'-Methylacetanilide Crystals

NMR Spectroscopy
(¹H and ¹³C)

IR Spectroscopy

Mass Spectrometry

Melting Point Determination

Click to download full resolution via product page
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Caption: Experimental workflow for the synthesis, purification, and characterization of 3'-
Methylacetanilide.

Synthesis: Acetylation of m-Toluidine
This protocol describes the synthesis of 3'-Methylacetanilide from m-toluidine and acetic

anhydride.

Materials:

m-Toluidine

Acetic anhydride

Concentrated Hydrochloric Acid

Sodium acetate

Deionized water

Ethanol

Ice bath

Standard laboratory glassware (beakers, Erlenmeyer flask, Büchner funnel)

Stirring apparatus

Procedure:

In a fume hood, dissolve a measured amount of m-toluidine in a suitable volume of water

and a stoichiometric amount of concentrated hydrochloric acid to form the hydrochloride salt.

To this solution, add a slight excess of acetic anhydride while stirring.

Immediately after the addition of acetic anhydride, add a prepared solution of sodium acetate

in water to the reaction mixture.

Continue stirring for 15-20 minutes. A white precipitate of 3'-Methylacetanilide should form.
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Cool the mixture in an ice bath to maximize precipitation.

Collect the crude product by vacuum filtration and wash with cold deionized water.

Purification: Recrystallization
The crude 3'-Methylacetanilide can be purified by recrystallization.

Materials:

Crude 3'-Methylacetanilide

Ethanol

Deionized water

Hot plate

Erlenmeyer flasks

Büchner funnel and filter flask

Procedure:

Transfer the crude product to an Erlenmeyer flask.

Add a minimal amount of hot ethanol to dissolve the solid.

If the solution is colored, a small amount of activated charcoal can be added, and the

solution should be heated briefly and then hot-filtered to remove the charcoal.

To the hot solution, add hot water dropwise until the solution becomes slightly cloudy.

Add a few drops of hot ethanol to redissolve the precipitate and obtain a clear solution.

Allow the solution to cool slowly to room temperature, then place it in an ice bath to induce

crystallization.
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Collect the purified crystals by vacuum filtration and wash with a small amount of a cold

ethanol-water mixture.

Dry the crystals, for example, in a desiccator.

Characterization
Nuclear Magnetic Resonance (NMR) Spectroscopy

Sample Preparation:

Dissolve a small amount of the purified 3'-Methylacetanilide in a deuterated solvent (e.g.,

CDCl₃) in an NMR tube.

Data Acquisition:

Acquire ¹H and ¹³C NMR spectra on a suitable NMR spectrometer (e.g., 400 MHz or higher).

Standard pulse programs are typically sufficient.

Infrared (IR) Spectroscopy

Sample Preparation (KBr Pellet Method):

Thoroughly grind a small amount of the dried, purified product with anhydrous potassium

bromide (KBr) in an agate mortar and pestle.

Press the mixture into a thin, transparent pellet using a hydraulic press.

Data Acquisition:

Obtain the IR spectrum using an FTIR spectrometer.

Mass Spectrometry (MS)

Sample Preparation:

Dissolve a small amount of the sample in a suitable volatile solvent (e.g., methanol or

acetonitrile).
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Data Acquisition:

Analyze the sample using a mass spectrometer, for example, with an electrospray ionization

(ESI) source.

Safety Information
3'-Methylacetanilide is harmful if swallowed and may cause skin, eye, and respiratory

irritation.[5][6] It is important to handle this chemical with appropriate personal protective

equipment (PPE), including gloves, safety glasses, and a lab coat, in a well-ventilated area or

fume hood.[7] When heated to decomposition, it may emit toxic fumes of nitrogen oxides.[1]

Applications in Research and Development
3'-Methylacetanilide and its derivatives are of interest in medicinal chemistry and drug

development. As an acetanilide derivative, it shares a structural motif with various

pharmaceutical compounds. Its chemical handles—the aromatic ring, the methyl group, and

the acetamido group—allow for a range of chemical modifications to explore structure-activity

relationships (SAR) in drug discovery programs. For instance, acetanilide derivatives have

been investigated for their analgesic and other biological activities.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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